Cas no 1936289-32-5 (Methyl 4-ethynyl-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate)

• Product Name: Methyl 4-ethynyl-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate
• CAS No: 1936289-32-5
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 5720681
• PubChem ID: 91623937
• Update Time: 2025-05-21

Methyl 4-ethynyl-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS026718974
• F2167-2832
• methyl 4-ethynyl-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate
• methyl 4-ethynyl-1-methyl-6-oxopyridine-3-carboxylate
• 1936289-32-5
• 3-Pyridinecarboxylic acid, 4-ethynyl-1,6-dihydro-1-methyl-6-oxo-, methyl ester
• Methyl 4-ethynyl-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate

• Inchi： 1S/C10H9NO3/c1-4-7-5-9(12)11(2)6-8(7)10(13)14-3/h1,5-6H,2-3H3
• InChI Key： MMBXVRQUDOUDOJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C#C)=CC(N(C)C=1)=O)=O

Computed Properties

• Exact Mass: 191.058243149g/mol
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 265.3±40.0 °C(Predicted)
• pka: -2.33±0.62(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 4-ethynyl-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate

Comprehensive Overview of Methyl 4-ethynyl-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate (CAS No. 1936289-32-5)

Methyl 4-ethynyl-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate (CAS No. 1936289-32-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyridine core and ethynyl functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure combines a methyl ester moiety with a dihydropyridine scaffold, making it a valuable building block for drug discovery and development.

In recent years, the demand for heterocyclic compounds like Methyl 4-ethynyl-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate has surged due to their applications in designing kinase inhibitors and antiviral agents. Researchers are particularly interested in its potential role in targeting protein-protein interactions (PPIs), a hot topic in modern drug development. The compound’s ethynyl group allows for further functionalization via click chemistry, a technique widely used in bioconjugation and material science.

The synthesis of Methyl 4-ethynyl-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate typically involves multi-step organic reactions, including Pd-catalyzed cross-coupling and esterification. Its CAS number 1936289-32-5 ensures precise identification in chemical databases, which is critical for reproducibility in academic and industrial settings. The compound’s stability under ambient conditions and solubility in common organic solvents like DMSO and methanol further enhance its practicality in laboratory applications.

From an SEO perspective, this compound aligns with trending search queries such as "pyridine derivatives in drug discovery", "click chemistry applications", and "kinase inhibitor scaffolds". These keywords reflect the growing interest in small-molecule therapeutics and precision medicine. Additionally, the compound’s relevance to catalysis and green chemistry initiatives makes it a subject of interest for sustainable pharmaceutical manufacturing.

In conclusion, Methyl 4-ethynyl-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate (CAS No. 1936289-32-5) represents a critical tool for researchers exploring novel drug candidates and chemical biology. Its structural features and synthetic adaptability position it at the forefront of innovative therapeutic development, addressing current challenges in disease targeting and molecular design.